Cas no 100969-16-2 (N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide)

• Product Name: N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide
• CAS No: 100969-16-2
• MF: C₁₅H₁₄N₂OS
• MW: 270.349462032318
• MDL: MFCD00138800
• CID: 4559093
• Update Time: 2025-06-09

N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-PHENYL-2,3-DIHYDRO-4H-1,4-BENZOTHIAZINE-4-CARBOXAMIDE
• N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide
• 4H-1,4-Benzothiazine-4-carboxamide, 2,3-dihydro-N-phenyl-
• N-phenyl-2,3-dihydro-4H-benzo[b][1,4]thiazine-4-carboxamide

• MDL： MFCD00138800
• Inchi： 1S/C15H14N2OS/c18-15(16-12-6-2-1-3-7-12)17-10-11-19-14-9-5-4-8-13(14)17/h1-9H,10-11H2,(H,16,18)
• InChI Key： YOUPFYAFIJQDNB-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N(C(NC2=CC=CC=C2)=O)CC1

Computed Properties

• Exact Mass: 270.082684g/mol
• Monoisotopic Mass: 270.082684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 270.4g/mol
• XLogP3: 3
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide

N-Phenyl-3,4-Dihydro-2H-1,4-Benzothiazine-4-Carboxamide: A Comprehensive Overview

N-Phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide, also known by its CAS number 100969-16-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiazines, which are known for their unique structural properties and potential applications in various industries. The molecule consists of a benzothiazine ring system with a phenyl group attached to the nitrogen atom and a carboxamide functional group at the 4-position. These structural features contribute to its versatile chemical reactivity and biological activity.

Recent studies have highlighted the importance of benzothiazine derivatives in drug discovery and material synthesis. The benzothiazine ring is a heterocyclic structure that exhibits aromaticity and can undergo various chemical transformations, making it a valuable scaffold for designing new compounds. The presence of the phenyl group in N-phenyl-benzothiazine derivatives further enhances their electronic properties, which are critical for applications in optoelectronics and sensor technologies.

The synthesis of N-phenyl-benzothiazine derivatives has been extensively explored in recent years. Researchers have developed efficient methodologies to construct this compound using both traditional organic synthesis techniques and modern catalytic processes. For instance, the use of transition metal catalysts has enabled the formation of the benzothiazine ring with high yield and selectivity. Additionally, green chemistry approaches have been employed to minimize environmental impact during the synthesis process.

In terms of applications, N-phenyl-benzothiazine derivatives have shown promise in several areas. In the pharmaceutical industry, these compounds are being investigated for their potential as anti-inflammatory agents due to their ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, their antioxidant properties make them candidates for use in cosmetic products aimed at combating oxidative stress.

The electronic properties of N-phenyl-benzothiazine derivatives have also made them attractive for use in organic electronics. Their ability to conduct electricity and emit light under certain conditions has led to their exploration as components in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in this field have demonstrated improved device performance when these compounds are incorporated into device architectures.

In conclusion, N-phenyl-benzothiazine derivatives, including the compound with CAS number 100969-16-2, represent a class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their chemical behavior and potential uses, ensuring their relevance in both academic and industrial settings.